Cas no 90167-87-6 (Benzaldehyde, 4,4'-[1,3-propanediylbis(ethylimino)]bis[2-methyl-)
90167-87-6 structure
Product Name:Benzaldehyde, 4,4'-[1,3-propanediylbis(ethylimino)]bis[2-methyl-
CAS No:90167-87-6
MF:C23H30N2O2
MW:366.496506214142
CID:792644
PubChem ID:71429887
Update Time:2025-04-19
Benzaldehyde, 4,4'-[1,3-propanediylbis(ethylimino)]bis[2-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 4,4'-[1,3-propanediylbis(ethylimino)]bis[2-methyl-
- 4-[ethyl-[3-(N-ethyl-4-formyl-3-methylanilino)propyl]amino]-2-methylbenzaldehyde
- 4,4'-[Propane-1,3-diylbis(ethylazanediyl)]bis(2-methylbenzaldehyde)
- DTXSID20848547
- 90167-87-6
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- Inchi: 1S/C23H30N2O2/c1-5-24(22-10-8-20(16-26)18(3)14-22)12-7-13-25(6-2)23-11-9-21(17-27)19(4)15-23/h8-11,14-17H,5-7,12-13H2,1-4H3
- InChI Key: RBRQJNLHPZECJH-UHFFFAOYSA-N
- SMILES: O=CC1C=CC(=CC=1C)N(CC)CCCN(C1C=CC(C=O)=C(C)C=1)CC
Computed Properties
- Exact Mass: 366.230728204g/mol
- Monoisotopic Mass: 366.230728204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 10
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 40.6Ų
Benzaldehyde, 4,4'-[1,3-propanediylbis(ethylimino)]bis[2-methyl- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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